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Compound of Interest

Compound Name: Oroxylin 7-O-glucoside

Cat. No.: B15595558 Get Quote

For Immediate Release

This technical guide provides a detailed analysis of Oroxylin 7-O-glucoside, a significant

flavonoid glycoside. The document is intended for researchers, scientists, and professionals in

the field of drug development and natural product chemistry. It outlines the precise chemical

identity of this compound through its IUPAC nomenclature, details its structural characteristics,

and summarizes its key physicochemical properties.

IUPAC Nomenclature
The systematic name for Oroxylin 7-O-glucoside, as established by the International Union of

Pure and Applied Chemistry (IUPAC), is 5-hydroxy-6-methoxy-2-phenyl-7-(β-D-

glucopyranosyloxy)-4H-chromen-4-one[1]. This name precisely describes the molecular

structure of the compound.

The aglycone part of the molecule, Oroxylin A, has the IUPAC name 5,7-dihydroxy-6-methoxy-

2-phenyl-4H-1-benzopyran-4-one[2][3][4]. Oroxylin 7-O-glucoside is formed by the

attachment of a glucose molecule to the oxygen atom at the 7th position of the Oroxylin A

backbone[1].

Molecular Structure and Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15595558?utm_src=pdf-interest
https://www.benchchem.com/product/b15595558?utm_src=pdf-body
https://www.benchchem.com/product/b15595558?utm_src=pdf-body
https://www.benchchem.com/product/b12374195
https://en.wikipedia.org/wiki/Oroxylin_A
https://pubchem.ncbi.nlm.nih.gov/compound/Oroxylin-A
https://www.caymanchem.com/product/27363/oroxylin-a
https://www.benchchem.com/product/b15595558?utm_src=pdf-body
https://www.benchchem.com/product/b12374195
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oroxylin 7-O-glucoside is a flavonoid glycoside derived from the medicinal plant Oroxylum

indicum[1]. The core structure is the flavone Oroxylin A, which is characterized by a C6-C3-C6

carbon skeleton[1]. A β-D-glucopyranosyl group is attached at the 7-hydroxyl position of the

Oroxylin A molecule[1].

A summary of the key properties of Oroxylin 7-O-glucoside is presented in the table below.

Property Value Reference

Molecular Formula C₂₂H₂₂O₁₀ [1]

Molecular Weight 446.4 g/mol [1]

CAS Number 36948-77-3 [5]

Appearance
Yellow needle-shaped crystals

(for Oroxylin A)
[6]

Solubility
Soluble in organic solvents like

methanol, ethanol, and DMSO
[6]

Structural Relationship between Oroxylin A and
Oroxylin 7-O-glucoside
The following diagram illustrates the structural relationship between Oroxylin A and its

glycoside derivative, Oroxylin 7-O-glucoside.

Structural Relationship of Oroxylin Compounds
Oroxylin A

(5,7-dihydroxy-6-methoxy-2-phenyl-4H-1-benzopyran-4-one)

Oroxylin 7-O-glucoside
(5-hydroxy-6-methoxy-2-phenyl-7-(β-D-glucopyranosyloxy)-4H-chromen-4-one)

Glycosylation at 7-OH

β-D-Glucose
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Structural relationship of Oroxylin compounds.

Experimental Protocols
While a comprehensive repository of experimental protocols is beyond the scope of this guide,

the structural elucidation of Oroxylin 7-O-glucoside typically involves standard analytical

techniques in organic chemistry. These include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR are used to

determine the carbon-hydrogen framework and the points of substitution. The anomeric

proton of the glucose unit in Oroxylin 7-O-glucoside has been reported at δ 4.98 (d, J = 7.2

Hz, H-1'') in ¹H-NMR (DMSO-d₆)[1].

Mass Spectrometry (MS): High-resolution mass spectrometry is employed to determine the

exact molecular weight and elemental composition.

Infrared (IR) Spectroscopy: IR spectroscopy helps in identifying the functional groups

present in the molecule.

Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy is used to study the

electronic transitions within the chromophore of the flavonoid structure.

Detailed experimental procedures for the isolation and characterization of Oroxylin 7-O-
glucoside can be found in specialized chemical and pharmacological literature.

Biological Activity
Oroxylin 7-O-glucoside has been the subject of pharmacological research and has shown a

range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective

effects. It is a known metabolite of Oroxylin A[7].

This document serves as a foundational guide to the chemical and physical properties of

Oroxylin 7-O-glucoside. For further in-depth information, researchers are encouraged to

consult peer-reviewed scientific journals and chemical databases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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